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Compound of Interest

Compound Name: C.l. Pigment Red 104

Cat. No.: B3228590

Introduction

C.l. Pigment Red 104, commonly known as Molybdate Orange or Chrome Vermilion, is a
synthetic inorganic pigment prized for its brilliant orange-red hue, high hiding power, and
excellent opacity.[1][2][3] It is a complex solid solution, meaning its constituent molecules are
integrated into a single, mixed crystal lattice.[4][5] The pigment is primarily composed of lead
chromate (PbCrOa), lead molybdate (PbMo00Oa4), and lead sulfate (PbSOa4).[1][5][6][7] The
precise ratio of these components, along with the pigment's crystal form and particle size,
dictates the final color, which can range from a yellowish-orange to a deep red.[5][8] Due to its
composition containing lead and hexavalent chromium, its use is restricted in many
applications and regions due to significant health and environmental concerns.[4][9][10][11]
This guide provides an in-depth overview of its core physicochemical properties for researchers

and chemical professionals.

General and Identification Properties

The fundamental identification characteristics of C.l. Pigment Red 104 are summarized below.
It is a substance identified by the Colour Index Constitution Number C.I. 77605.[12]
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Property Value Reference(s)
C.l. Name Pigment Red 104 [11161[12]

C.l. Number 77605 [1][12]

CAS Number 12656-85-8 [5][81[91[12]
EC Number 235-759-9 [5][13]
Chemical Family Inorganic Complex [1][13]

Typical Formula 25PbCrO4-4PbM004-PbSO4 [13]

Molar Mass Approx. 994 - 995.7 g/mol [5118]1[14]

Molybdate Orange, Molybdate
Common Synonyms . [3][4][5][14]
Red, Chrome Vermilion

Core Physicochemical Properties

The physical and chemical characteristics of C.I. Pigment Red 104 determine its performance
in various applications, from industrial coatings to plastics.[1][6] Quantitative data for these
properties are presented below.
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Property Value Range Description Reference(s)
The specific hue is
Fine, bright orange- dependent on the
Appearance _ [31[5][13]
red powder component ratios and
particle size.
Arelatively high
) density, typical for
Density 4.8 - 6.34 g/cm3 ) ) [61181[13]
lead-based inorganic
pigments.
Small, uniform, and
] ) rounded particles
Particle Size 0.1-1.0um [41[8]

contribute to its high

opacity.

Oil Absorption

A moderate oil
absorption value,

15 - 30 g/100g ) o ] [6][13][15]
influencing its use in

paint formulations.

pH Value (10% slurry)

The pH can vary
depending on the

5.0-9.0 specific grade and [BI[6][11][13][16]
manufacturing

process.

Refractive Index

A high refractive index
is responsible for its

23-2.7 o [4]114]
excellent hiding

power.

Heat Resistance

Stability is moderate
and can be improved
with stabilizing surface
180 - 240 °C ] [L][8IL1][13][17]
coatings. Some
grades exhibit poor

heat resistance.
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Generally exhibits
very good to excellent
Lightfastness (1-8 resistance to
7 - 8 (Excellent) ] ] [2][8][13]
scale) degradation from light,
though some sources

rate it as moderate.

Solubility and Chemical Resistance

The pigment's durability is defined by its resistance to various environmental and chemical
factors. Due to its very low water solubility, the pigment itself has limited mobility, though
leaching of its constituent heavy metals is a primary concern.[8]

Property Rating/Value Description Reference(s)
- Virtually insoluble in
Water Solubility <0.01 mg/L at 20 °C . [51[81114]
water.

Shows excellent

Oil/Solvent stability in oils and
) 5 (Excellent) ) [1]161[13]
Resistance many organic
solvents.

. . . Susceptible to attack
Acid Resistance 2 - 4 (Poor to Fair) ) [B151161[13]
by strong acids.

] ) 2 - 4 (Poor to Can be affected by
Alkali Resistance , , [31[51[6][13]
Moderate) alkaline environments.

Experimental Protocols
Synthesis via Wet Chemical Coprecipitation

The primary industrial manufacturing process for C.l. Pigment Red 104 is wet chemical
coprecipitation.[5][8] This method allows for the formation of a solid solution with a uniform

crystalline structure.

Methodology:
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Reactant Preparation: Aqueous solutions of lead nitrate (Pb(NOs)z2), sodium chromate
(NazCrOa), sodium molybdate (NazMoOa4), and sodium sulfate (Na2S0Oa4) are prepared.[5][8]

Coprecipitation: The solutions of sodium chromate, molybdate, and sulfate are added to the
lead nitrate solution under meticulously controlled conditions.[5][8] Key parameters that are
carefully regulated include pH, temperature, and the rate of reactant addition, as these
directly influence the pigment's final properties.[8]

Filtration and Washing: The resulting orange-red precipitate is filtered from the solution to
separate it from byproducts. It is then washed to remove any remaining soluble salts.

Drying and Milling: The washed pigment presscake is dried. Following drying, the pigment is
milled to break up agglomerates and achieve the desired final particle size distribution.

Surface Treatment (Optional): To improve stability properties such as weather resistance,
lightfastness, and heat stability, the pigment particles can be coated with stabilizing
compounds like metal oxides, phosphates, or silicates.[5][8][11]

Agqueous Reactant Solutions

Lead Nitrate
(Pb(NO3)2)

3)2)
Manufacturing Process
Sodium Chromate: Final Product
(NazCr0s)
recipitation recipitate Filtration & " C.l. Pigment Red 104 ptional Step Surface Treatment
Washing Drying & Milling S (Untreated) (3, Siicat Coating) Stabilized C.I. Pigment Red 104
Sodium Molybdate
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22504)
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Fig. 1: Synthesis workflow for C.I. Pigment Red 104 via coprecipitation.
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Structure-Property Relationships

The performance characteristics of C.l. Pigment Red 104 are intrinsically linked to its chemical
composition and physical form. The relationship between these factors is crucial for
understanding its application potential and limitations.

e Color and Hue: The ratio of lead chromate, lead molybdate, and lead sulfate is the primary
determinant of the final color.[8] Lead molybdate itself is white, but when coprecipitated, it
distorts the monoclinic crystal structure of lead chromate into a tetragonal form, which results
in the characteristic orange-to-red color.[5][7]

« Stability and Durability: While the core pigment possesses good lightfastness, its resistance
to weathering, heat, and chemicals can be moderate.[6][8] To counteract this, manufacturers
apply surface treatments. Encapsulating the pigment particles, for instance within a dense
amorphous silica coating, significantly reduces their interaction with the environment.[8] This
process enhances resistance to light, weather, and chemical attack, and critically, it reduces
the leaching of lead and chromium ions.[5][8]
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Fig. 2: Relationship between composition, modification, and final properties.
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Safety and Environmental Considerations

C.l. Pigment Red 104 is classified as a hazardous substance due to its lead and hexavalent
chromium content.[8] It is identified as a potential human carcinogen and may cause harm to
fertility and the developing fetus.[4][9] Consequently, its use is heavily regulated, and waste
containing the pigment is typically treated as hazardous waste.[8] Research and development
efforts are focused on creating non-toxic alternative pigments that can match its desirable color
and performance properties.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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